Synthesis and characterization of two metallo-hydrogen-bonded organic frameworks with diverse structures and properties†
CrystEngComm Pub Date: 2023-10-23 DOI: 10.1039/D3CE00917C
Abstract
Two metallo-hydrogen-bonded organic frameworks (MHOFs) were synthesized by self-assembling a phosphate complex and a macrocyclic ligand with three peripheral carboxylic acids. The two MHOFs have different hydrogen-bond linkages and structures, depending on whether the phosphate participates in the hydrogen bonding. The various hydrogen-bonded networks result in different thermal stabilities, BET surface areas, and water vapor uptake capacities of the MHOFs. MHOF-PO4-2, which has more hydrogen bonds and higher porosity, shows better thermal stability and water vapor adsorption than MHOF-PO4-1. This study demonstrates the possibility of constructing diverse and functional MHOFs based on phosphate complexes.
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Journal Name:CrystEngComm
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